Cas no 850793-26-9 (Benzaldehyde, 4-(3-fluoro-5-methoxyphenoxy)-2-methyl-)

• Product Name: Benzaldehyde, 4-(3-fluoro-5-methoxyphenoxy)-2-methyl-
• CAS No: 850793-26-9
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• CID: 4229683
• PubChem ID: 57894183
• Update Time: 2025-04-24

Benzaldehyde, 4-(3-fluoro-5-methoxyphenoxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(3-fluoro-5-methoxyphenoxy)-2-methyl-
• SCHEMBL4517156
• DTXSID401214000
• 4-(3-Fluoro-5-methoxy-phenoxy)-2-methyl-benzaldehyde
• KNLYBYVJKVNQRR-UHFFFAOYSA-N
• 850793-26-9

• Inchi： 1S/C15H13FO3/c1-10-5-13(4-3-11(10)9-17)19-15-7-12(16)6-14(8-15)18-2/h3-9H,1-2H3
• InChI Key： KNLYBYVJKVNQRR-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OC2=CC(OC)=CC(F)=C2)C=C1C

Computed Properties

• Exact Mass: 260.08487243Da
• Monoisotopic Mass: 260.08487243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų